Cas no 1388028-54-3 ()

1388028-54-3 structure
structure
Product Name:
CAS No:1388028-54-3
MF:C10H13NO
MW:163.216322660446
CID:6646937
PubChem ID:66792017
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C10H13NO/c1-2-8-3-4-9-10(7-8)12-6-5-11-9/h3-4,7,11H,2,5-6H2,1H3
    • InChI Key: ZUEMNJKJUYFCIR-UHFFFAOYSA-N
    • SMILES: O1CCNC2C=CC(CC)=CC1=2

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 21.3Ų
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